![molecular formula C10H12F3NO B3109049 2-[4-(2,2,2-Trifluoroethoxy)phenyl]ethylamine CAS No. 170015-96-0](/img/structure/B3109049.png)
2-[4-(2,2,2-Trifluoroethoxy)phenyl]ethylamine
Overview
Description
2-[4-(2,2,2-Trifluoroethoxy)phenyl]ethylamine is a chemical compound with the CAS Number: 170015-96-0 . It has a molecular weight of 219.21 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . Reactions of substituted 2-(chloromethyl)-pyridine and substituted imidazole-2-thione in the presence of sodium methoxide have been used to afford a series of substituted [4-(2,2,2-trifluoroethoxy)-2-pyridinyl]-methylthio-imidazoles . Similar reactions with different pyrimidine-2-thiol led to the corresponding [4-(2,2,2-trifluoroethoxy)-2-pyridinyl]-methylthio-pyrimidine derivatives .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by single-crystal X-ray diffraction analyses . The unit cells of these compounds have monoclinic P 2 1 / c symmetry .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been described in the literature . The reactions involve substituted 2-(chloromethyl)-pyridine and substituted imidazole-2-thione in the presence of sodium methoxide .Physical And Chemical Properties Analysis
The compound has a molecular weight of 219.21 . It is stored in a refrigerator and shipped at room temperature .Scientific Research Applications
Synthesis of Derivatives
The compound can be used in the synthesis of new derivatives through a multistep reaction sequence . The process involves the condensation of various aldehydes and acetophenones with the laboratory-synthesized acid hydrazide, which affords the Schiff’s bases . Cyclization of the Schiff bases yields 1,3,4-oxadiazole derivatives .
Anti-Cancer Applications
The synthesized derivatives of “2-[4-(2,2,2-Trifluoroethoxy)phenyl]ethylamine” have been investigated for their anti-cancer properties . The dynamic behavior of the candidates at the binding site of the protein was examined through molecular docking experiments .
Anti-Diabetic Applications
In addition to anti-cancer properties, the synthesized derivatives have also been studied for their anti-diabetic properties . The evaluation of these properties was done using in vitro and in vivo biological models .
In Silico Studies
The compound and its derivatives have been used in in silico studies to examine their dynamic behavior at the binding site of the protein . These studies were followed by a molecular dynamic simulation .
ADMET Prediction
ADMET (chemical absorption, distribution, metabolism, excretion, and toxicity) prediction revealed that most of the synthesized compounds follow Lipinski’s rule of 5 . This rule is a set of five rules used to evaluate the druglikeness of a chemical compound.
Synthesis of Fluorinated Motifs
The compound can be used in the synthesis of fluorinated motifs that are found in various bioactive molecules . This procedure offers a very attractive alternative for the synthesis of fluorinated motifs .
Safety and Hazards
properties
IUPAC Name |
2-[4-(2,2,2-trifluoroethoxy)phenyl]ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F3NO/c11-10(12,13)7-15-9-3-1-8(2-4-9)5-6-14/h1-4H,5-7,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEWYHTQOEBEEKN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCN)OCC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(2,2,2-Trifluoroethoxy)phenyl]ethylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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